Cas no 14451-08-2 (5H-Dibenzoa,dcycloheptene-5-propanamine)

5H-Dibenzoa,dcycloheptene-5-propanamine structure
14451-08-2 structure
Product Name:5H-Dibenzoa,dcycloheptene-5-propanamine
CAS No:14451-08-2
MF:C18H19N
MW:249.350164651871
CID:1065455
PubChem ID:21412099
Update Time:2025-08-03

5H-Dibenzoa,dcycloheptene-5-propanamine Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenzo[a,d]cycloheptene-5-propanamine
    • N-desmethylprotriptyline
    • 14451-08-2
    • SCHEMBL11726371
    • DB-317701
    • 5-(3-aminopropyl)-5H-dibenzo[a,d]cycloheptene
    • 3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)propan-1-amine
    • starbld0003991
    • QPIUOIZCQUUQAW-UHFFFAOYSA-N
    • 3-(5H-Dibenzo[a,d][7]annulen-5-yl)propan-1-amine
    • 5H-Dibenzoa,dcycloheptene-5-propanamine
    • Inchi: 1S/C18H19N/c19-13-5-10-18-16-8-3-1-6-14(16)11-12-15-7-2-4-9-17(15)18/h1-4,6-9,11-12,18H,5,10,13,19H2
    • InChI Key: QPIUOIZCQUUQAW-UHFFFAOYSA-N
    • SMILES: NCCCC1C2C=CC=CC=2C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 249.151749610g/mol
  • Monoisotopic Mass: 249.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26Ų

5H-Dibenzoa,dcycloheptene-5-propanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D417065-10mg
5H-Dibenzo[a,d]cycloheptene-5-propanamine
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10mg
$207.00 2023-05-18
TRC
D417065-100mg
5H-Dibenzo[a,d]cycloheptene-5-propanamine
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$1642.00 2023-05-18
TRC
D417065-250mg
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$ 3000.00 2023-09-07
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